6-benzylamino-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 6-(benzylamino)-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C16H16N2O/c19-16-15-7-6-14(10-13(15)8-9-17-16)18-11-12-4-2-1-3-5-12/h1-7,10,18H,8-9,11H2,(H,17,19)
• InChI Key: COVVWOZYZJPRTI-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C=C(C=C2)NCC3=CC=CC=C3

Description

6-benzylamino-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C16H16N2O and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a small MW* sealed test tube was 6-bromo-3,4-dihydroisoquinolin-1(2H)-one (50 mg, 0.22 mmol), phenylmethanamine (24.16 µl, 0.22 mmol), palladium(II) acetate (2.483 mg, 0.01 mmol), Ethylenebis(diphenylphosphine) (8.81 mg, 0.02 mmol) and sodium methoxide (13.14 mg, 0.24 mmol) in toluene (2188 µl) combined to give a orange suspension. Heated reaction to 100°C overnight. Took LCMS - No reaction, only see unreacted SM. Discarded reaction.

Synthesis routes and methods II

Procedure details

A solution of 6-fluoro-3,4-dihydro-2H-isoquinolin-1-one (300 mg, 1.81 mmol) and potassium carbonate (550 mg, 3.98 mmol) in benzylamine (1.5 ml) was stirred at 180° C. in a microwave for 2 hrs. The solvent was evaporated and the resulting residue partitioned between ethyl acetate (10 ml) and water (10 ml). The organic phase was separated, washed with brine (10 ml), then dried (MgSO4) and evaporated in vacuo. The crude residue was purified by preparative HPLC (Method A) to yield the title compound as a colourless solid (80 mg, 18%). HPLC retention time 3.81 min. Mass spectrum (ES+) m/z 253 (M+H).